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Compound of Interest

Compound Name: Fujianmycin B

Cat. No.: B15594610 Get Quote

In-Depth Technical Guide to Fujianmycin B
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fujianmycin B, a

benz[a]anthraquinone antibiotic. It covers its chemical identity, physicochemical properties,

biological activity, and a detailed experimental workflow for its isolation.

Chemical Identity and Properties
Fujianmycin B, also known as Rubiginone A2, is a naturally occurring antibiotic produced by

Streptomyces species.[1] Its chemical structure and key properties are summarized below.

Table 1: Chemical Identification of Fujianmycin B

Identifier Value

CAS Number 96695-58-8[2][3][4]

Synonym Rubiginone A2[2]

Chemical Class Benz[a]anthraquinone antibiotic[1]

Table 2: Physicochemical Properties of Fujianmycin B
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Property Value Source

Molecular Formula C₂₀H₁₆O₅ Adipogen[5]

Molecular Weight 336.3 g/mol Adipogen[5]

Appearance Yellow solid Adipogen[2]

Solubility
Soluble in DMSO or acetone;

slightly soluble in methanol
Adipogen[2]

Biological Activity and Mechanism of Action
Fujianmycin B exhibits antibacterial activity.[2] As a member of the anthraquinone class of

antibiotics, its mechanism of action is likely multifaceted. Anthraquinones are known to interfere

with essential cellular processes in bacteria, which can include:

Inhibition of Nucleic Acid and Protein Synthesis: By intercalating with DNA or inhibiting

enzymes involved in replication and transcription, anthraquinones can disrupt the central

dogma of molecular biology.

Disruption of the Cell Wall: Some compounds in this class can interfere with the synthesis of

peptidoglycan, a critical component of the bacterial cell wall, leading to cell lysis.

Inhibition of Biofilm Formation: They can prevent bacteria from forming protective biofilms,

rendering them more susceptible to other antibacterial agents and host immune responses.

Blockage of Energy Metabolism: Interference with the electron transport chain and other

metabolic pathways can deplete the cell's energy supply.

Inhibition of Endotoxins: Some anthraquinones can neutralize the toxic effects of bacterial

endotoxins.[6]

Further research is required to elucidate the specific molecular targets and signaling pathways

affected by Fujianmycin B.

Experimental Protocols
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Isolation of Fujianmycin B from Streptomyces sp.
The following is a generalized workflow for the isolation of benz[a]anthraquinone antibiotics,

such as Fujianmycin B, from a Streptomyces fermentation culture. This protocol is based on

established methods for isolating similar secondary metabolites.

Fermentation Extraction Purification

Inoculation of Streptomyces sp. Incubation in Production Medium
(e.g., 3 days at 28-30°C, 220 rpm) Harvest Fermentation Broth Centrifugation to Separate Mycelia and Supernatant Extraction of Mycelial Cake and Supernatant

(e.g., with ethyl acetate) Concentration of Crude Extract Silica Gel Column Chromatography Fraction Collection and Monitoring (TLC/HPLC) High-Performance Liquid Chromatography (HPLC)
(e.g., C18 column) Isolation of Pure Fujianmycin B

Click to download full resolution via product page

Experimental workflow for the isolation of Fujianmycin B.

Methodology:

Fermentation: A seed culture of the Streptomyces strain is used to inoculate a suitable

production medium. The culture is incubated under optimal conditions for antibiotic

production, typically for several days with shaking to ensure aeration.

Extraction: The fermentation broth is harvested and separated into the mycelial cake and the

supernatant by centrifugation. Both components are then extracted with an organic solvent,

such as ethyl acetate, to recover the secondary metabolites. The organic extracts are

combined and concentrated under reduced pressure to yield a crude extract.

Purification: The crude extract is subjected to chromatographic techniques to isolate

Fujianmycin B.

Column Chromatography: The extract is first fractionated using silica gel column

chromatography with a gradient of solvents of increasing polarity. Fractions are collected

and monitored by thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC) to identify those containing the target compound.

High-Performance Liquid Chromatography (HPLC): Fractions enriched with Fujianmycin
B are further purified by preparative HPLC, typically using a reverse-phase column (e.g.,
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C18), to obtain the pure compound. The identity and purity of the isolated Fujianmycin B
are then confirmed using spectroscopic methods such as mass spectrometry and nuclear

magnetic resonance (NMR) spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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